Cas no 950604-76-9 (2-(4-bromothiophen-2-yl)-2-methylpropanenitrile)

• Product Name: 2-(4-bromothiophen-2-yl)-2-methylpropanenitrile
• CAS No: 950604-76-9
• MF: C₈H₈BrNS
• MW: 230.124819755554
• CID: 6159100
• PubChem ID: 83711404
• Update Time: 2025-08-04

2-(4-bromothiophen-2-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromothiophen-2-yl)-2-methylpropanenitrile
• 2-Thiopheneacetonitrile, 4-bromo-α,α-dimethyl-

• Inchi： 1S/C8H8BrNS/c1-8(2,5-10)7-3-6(9)4-11-7/h3-4H,1-2H3
• InChI Key： HGGODRWWJAQQKR-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C#N)SC=C(Br)C=1

Experimental Properties

• Density: 1.483±0.06 g/cm3(Predicted)
• Boiling Point: 279.7±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2-(4-bromothiophen-2-yl)-2-methylpropanenitrile

Comprehensive Overview of 2-(4-bromothiophen-2-yl)-2-methylpropanenitrile (CAS No. 950604-76-9)

In the realm of organic chemistry and pharmaceutical research, 2-(4-bromothiophen-2-yl)-2-methylpropanenitrile (CAS No. 950604-76-9) has emerged as a compound of significant interest. This nitrile derivative, characterized by its bromothiophene moiety, is widely utilized in the synthesis of complex molecules, particularly in drug discovery and material science. Its unique structural features, including the methylpropanenitrile group, make it a versatile intermediate for constructing heterocyclic compounds, which are pivotal in developing bioactive agents.

The growing demand for 2-(4-bromothiophen-2-yl)-2-methylpropanenitrile is driven by its applications in high-value chemical synthesis. Researchers are increasingly exploring its potential in catalysis and polymer chemistry, aligning with trends in sustainable and green chemistry. For instance, its bromothiophene component is instrumental in designing organic electronic materials, a hot topic in the development of flexible electronics and OLED technologies. This compound's relevance to cutting-edge fields like renewable energy and nanotechnology further amplifies its importance.

From a synthetic perspective, CAS No. 950604-76-9 offers a robust platform for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are critical for creating biaryl structures, which are foundational in many pharmaceutical APIs (Active Pharmaceutical Ingredients). The compound’s nitrile functionality also allows for further derivatization, enabling the introduction of amides, carboxylic acids, or heterocycles, thus expanding its utility in medicinal chemistry.

In recent years, the scientific community has focused on optimizing the synthesis of 2-(4-bromothiophen-2-yl)-2-methylpropanenitrile to improve yield and scalability. This aligns with broader industry demands for cost-effective chemical production and process intensification. Additionally, its role in peptide mimetics and small-molecule inhibitors has garnered attention, particularly in oncology research and neurological drug development.

For laboratories and industrial players, sourcing high-purity 2-(4-bromothiophen-2-yl)-2-methylpropanenitrile is essential to ensure reproducibility in experiments. Quality parameters such as HPLC purity, NMR consistency, and residual solvent levels are critical considerations. Suppliers often highlight these metrics to cater to the stringent requirements of GMP-compliant facilities and academic research labs.

Looking ahead, the compound’s potential in bioconjugation and proteomics is being explored, reflecting the interdisciplinary nature of modern chemistry. As the demand for tailor-made intermediates grows, CAS No. 950604-76-9 is poised to remain a key player in advancing both therapeutic innovations and material science breakthroughs.